Cas no 17175-15-4 (4-Cyanophenyl phenyl carbonate)

• Product Name: 4-Cyanophenyl phenyl carbonate
• CAS No: 17175-15-4
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 2658750
• Update Time: 2023-08-06

4-Cyanophenyl phenyl carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid O-phenyl O-(4-cyanophenyl) ester
• p-cyanophenyl phenyl carbonate
• Carbonic acid (4-cyanophenyl)phenyl ester
• 4-Cyanophenyl phenyl carbonate
• 4-Cyanophenyl phenyl carbonate #
• NDAZHUOVVOFBHT-UHFFFAOYSA-N
• Carbonic acid, phenyl ester, ester with p-hydroxybenzonitrile

• Inchi： 1S/C14H9NO3/c15-10-11-6-8-13(9-7-11)18-14(16)17-12-4-2-1-3-5-12/h1-9H
• InChI Key： NDAZHUOVVOFBHT-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 3
• Topological Polar Surface Area: 59.3